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Compound of Interest

Compound Name: AR-M 1000390 hydrochloride

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of AR-M 1000390 hydrochloride, a potent and selective 6-opioid receptor
agonist. Adherence to these guidelines is crucial for ensuring the stability, and consistent
performance of the compound in downstream applications.

Compound Information

AR-M 1000390 hydrochloride is a non-peptidic derivative of SNC 80 that acts as a low-
internalizing agonist for the d-opioid receptor.[1][2][3] This characteristic makes it a valuable
tool for studying the physiological and pathological roles of this receptor system.

Property Value Source
CAS Number 209808-47-9 [11[3114]
Molecular Formula C23H20CIN20 [11[3][4]
Molecular Weight 384.94 g/mol [1114]
Appearance White to off-white solid [4]

Solubility and Stock Solution Preparation
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Proper dissolution is critical for obtaining accurate and reproducible experimental results. The
choice of solvent will depend on the specific requirements of the downstream assay.

Solvent Solubility Notes

Use freshly opened,

anhydrous DMSO to avoid
DMSO =150 mg/mL (389.67 mM) hygroscopic effects impacting

solubility.[4] Sonication is

recommended.[1]

Requires sonication to
Water 50 mg/mL (129.89 mM) )
dissolve.[4]

Protocol for Preparing a 10 mM DMSO Stock Solution

This protocol describes the preparation of a 10 mM stock solution in Dimethyl Sulfoxide
(DMSO), a common solvent for in vitro studies.

Materials:

e AR-M 1000390 hydrochloride powder
e Anhydrous, sterile DMSO

 Sterile microcentrifuge tubes or vials

o Calibrated precision balance

o Vortex mixer

 Ultrasonic bath

Procedure:

o Aseptic Technique: Perform all steps in a sterile environment (e.g., a laminar flow hood) to
prevent contamination.
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e Weighing: Accurately weigh the desired amount of AR-M 1000390 hydrochloride powder.
For example, to prepare 1 mL of a 10 mM stock solution, weigh out 3.8494 mg.

e Dissolution:
o Add the appropriate volume of sterile DMSO to the vial containing the powder.
o Vortex the solution thoroughly for 1-2 minutes.

o If the compound is not fully dissolved, place the vial in an ultrasonic bath for a short
period.[2] Gentle warming to 37°C can also aid dissolution.[2]

 Aliquotting: Once a clear solution is obtained, aliquot the stock solution into smaller, single-
use volumes in sterile, light-protected tubes. This minimizes freeze-thaw cycles and protects
the compound from degradation.[1][4]

o Labeling: Clearly label each aliquot with the compound name, concentration, solvent, and
date of preparation.

Workflow for Preparing AR-M 1000390 Hydrochloride Stock Solution

Preparation Storage

Weigh AR-M 1000390 Transfer .| Add appropriate Mix | Vortex and/or sonicate Dispense Aliquot into single-use Label & Freeze .| Store at recommended
hydrochloride powder "1 volume of solvent = to dissolve tubes = temperature

Click to download full resolution via product page

Caption: Workflow for preparing AR-M 1000390 hydrochloride stock solution.

Storage and Stability

Proper storage is essential to maintain the integrity of the compound.
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Storage Condition

Shelf Life

Notes

Solid Powder

3 years at -20°C

Store in a dry, dark place.[1]

-80°C in Solvent

6 months to over 1 year

Recommended for long-term

storage.[1][4]

-20°C in Solvent

1 month

Suitable for short-term storage.

[4]

4°C in Solvent

Over 1 week

For frequent use.[1]

Important Considerations:

o Freeze-Thaw Cycles: Repeatedly freezing and thawing the stock solution can lead to

degradation and should be avoided.[1][4] This is why aliquotting into single-use volumes is

critical.

e Moisture: The compound is sensitive to moisture.[4] Ensure that both the solid powder and

stock solutions are stored in tightly sealed containers.

 Light: Protect the compound and its solutions from light.

Signaling Pathway

AR-M 1000390 hydrochloride is a selective agonist of the &-opioid receptor, which is a G

protein-coupled receptor (GPCR).[5] Its activation typically leads to the inhibition of adenylyl

cyclase, reducing intracellular cyclic adenosine monophosphate (CAMP) levels.[5]
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Simplified Signaling Pathway of AR-M 1000390 Hydrochloride
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Caption: Simplified signaling pathway of AR-M 1000390 hydrochloride.

Safety Precautions

As with any chemical reagent, appropriate safety measures should be taken when handling
AR-M 1000390 hydrochloride.

o Personal Protective Equipment (PPE): Wear a lab coat, safety glasses, and gloves.

+ Handling: Avoid inhalation of dust and contact with skin and eyes.[6][7] Handle in a well-
ventilated area.[6]
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» Disposal: Dispose of the compound and any contaminated materials in accordance with local
regulations.[6]

By following these guidelines, researchers can ensure the accurate and effective use of AR-M
1000390 hydrochloride in their experiments, contributing to reliable and reproducible scientific
outcomes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.targetmol.com/attachment/sds/9972162E-D4D4-4C9A-A371-CDFA9B6DDCDD/T4236
https://www.benchchem.com/product/b584749?utm_src=pdf-body
https://www.benchchem.com/product/b584749?utm_src=pdf-body
https://www.benchchem.com/product/b584749?utm_src=pdf-custom-synthesis
https://www.targetmol.com/compound/AR-M%201000390%20hydrochloride
https://www.biocrick.com/AR-M-1000390-hydrochloride-BCC6143.html
https://www.biocrick.com/AR-M-1000390-hydrochloride-BCC6143.html
https://immunomart.com/product/ar-m-1000390-hydrochloride/
https://www.medchemexpress.com/AR-M_1000390_hydrochloride.html
https://www.apexbt.com/ar-m-1000390-hydrochloride.html
https://www.targetmol.com/attachment/sds/9972162E-D4D4-4C9A-A371-CDFA9B6DDCDD/T4236
https://file.medchemexpress.com/batch_PDF/HY-101039A/AR-M-1000390-hydrochloride-SDS-MedChemExpress.pdf
https://www.benchchem.com/product/b584749#preparing-ar-m-1000390-hydrochloride-stock-solutions
https://www.benchchem.com/product/b584749#preparing-ar-m-1000390-hydrochloride-stock-solutions
https://www.benchchem.com/product/b584749#preparing-ar-m-1000390-hydrochloride-stock-solutions
https://www.benchchem.com/product/b584749#preparing-ar-m-1000390-hydrochloride-stock-solutions
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b584749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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